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Summary of Acute Oral Toxicity (LD50) Data

The table below summarizes the quantitative LD50 data found in the search results.

Compound Species Route LD50 (mg/kg) Toxicity Classification Source

Cloperastine
Hydrochloride

Rat Oral 1986 Moderately Toxic (Class

4) [1]

[2]

Cloperastine
Hydrochloride

Mouse Oral 553 Moderately Toxic (Class

3) [1]

[2]

Cloperastine
Fendizoate

Rat &

Mouse

Oral >1000 (rats),

>2000 (mice)

Slightly to Practically

Non-Toxic [1]

[2] [3]

The data indicates that Cloperastine Fendizoate appears to be less toxic than its hydrochloride salt when

administered orally, with LD50 values exceeding 1000-2000 mg/kg.

Experimental Protocols for Acute Toxicity Studies

For a generic acute oral toxicity study, the following methodologies are standard. The provided search results

detail a specific "proposed method" that uses fewer animals [4].
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Standard Study Design Overview

A typical acute oral LD50 study involves administering a single dose of the test substance to groups of

laboratory animals, followed by a 14-day observation period for mortality and clinical signs of toxicity [1].

The core workflow for this process is outlined below:

Study Start

Animal Preparation
(Healthy rodents, fasting)

Single Dose Administration
(Oral gavage)

Post-administration Observation
(14 days for mortality

and clinical signs)

Terminal Procedure
(Necropsy and gross pathology)

Data Analysis &
LD50 Calculation

Click to download full resolution via product page

General workflow for an acute oral toxicity study [1].

Detailed Staged Testing Method
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The search results describe a specific three-stage method designed to use fewer animals while exploring a

wide dose range [4]. The following diagram illustrates the decision-making process in this staged approach:

Stage 1: 4 animals
Doses: 10, 100, 300, 600 mg/kg

(or 50, 200, 400, 800 mg/kg)

Mortality
in Stage 1?

Stage 2: 3 animals
Doses: 900, 1600, 2250 mg/kg

No

Confirmatory Test
(2 animals at critical dose)

Yes

Mortality
in Stage 2?

Stage 3: 3 animals
Doses: 3000, 4000, 5000 mg/kg

No Yes

LD50 > 5000 mg/kg
High degree of safety

Calculate LD50
LD50 = √(M0 × M1)

Click to download full resolution via product page

Decision flow for a staged acute toxicity testing method. M0 = highest dose with no mortality; M1 = lowest

dose causing mortality [4].
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Data Interpretation and Toxicity Classification

After determining the LD50 value, the chemical is classified based on established toxicity scales. According

to the Hodge and Sterner Scale cited in the search results [1]:

Moderately Toxic (Class 3): LD50 between 50 and 500 mg/kg

Slightly Toxic (Class 4): LD50 between 500 and 5000 mg/kg
Practically Non-toxic (Class 5): LD50 between 5000 and 15,000 mg/kg

Important Considerations for Researchers

The LD50 is a measure of acute toxicity only (effects occurring within a short time, up to 14 days
after a single dose) and does not provide information on long-term or chronic effects [1].

The values are specific to the tested animal species, sex, age, and route of administration.
Extrapolating these results directly to humans requires caution [1].

There is a growing emphasis on alternative testing methods (in silico models like QSAR) to reduce
animal use in toxicity testing [5] [6].
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ld50-toxicity-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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